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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744

Application Notes and Protocols for
Bromopicrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopicrin (CBrsNOz2), also known as tribromonitromethane, is a dense, colorless to pale
yellow oily liquid or crystalline solid. It is a highly reactive compound used in organic synthesis
as a brominating and nitrating agent. Due to its significant toxicity and potential for explosive
decomposition upon heating, strict adherence to safety protocols is paramount when handling,
storing, and disposing of this chemical. These application notes provide detailed procedures to
ensure the safe utilization of bromopicrin in a laboratory setting.

Quantitative Data Summary

The following table summarizes key quantitative data for bromopicrin to inform risk
assessments and experimental design.
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Property Value Source(s)
Chemical Formula CBrsNO2z [1]
Molecular Weight 297.73 g/mol [1][2]
Prismatic crystals or oily
Appearance colorless to clear dark amber [2][3]
liquid
Melting Point 10.2 °C (50.4 °F) [2][3]
Boiling Point 89-90 °C at 20 mmHg [3]
Density 2.793 g/cm3 at 20 °C [2][3]

Vapor Pressure

15 mmHg at 86.1 °C (187 °F)

[2](3]

Water Solubility

<1 mg/mL at 18 °C (64 °F)

[2](3]

Occupational Exposure Limits

No specific OSHA PEL or
NIOSH REL established.
Handle as a highly toxic

substance.

[41(5]

Flash Point

Not available, but considered

probably flammable.

[3]

Hazard Identification and Personal Protective
Equipment (PPE)

3.1. Hazards

» Toxicity: Bromopicrin is highly toxic and a severe irritant to the skin, eyes, and respiratory
tract.[2][3] It is a lachrymator, causing intense tearing and eye pain upon exposure.[2]
Inhalation can lead to bronchitis, pulmonary edema, and may be fatal.[2]

o Explosivity: It is a severe explosion hazard when heated rapidly.[2]

» Reactivity: Bromopicrin can decompose with explosive violence. It is incompatible with
oxidizing agents.[2] It may be sensitive to prolonged exposure to air and light.[2][3]
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3.2. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with bromopicrin.
o Eye Protection: Chemical safety goggles and a full-face shield are required.

o Skin Protection: A flame-resistant lab coat and a chemically resistant apron or Tyvek-type
disposable protective clothing are necessary.[3] Disposable nitrile gloves should be worn,
and it is recommended to double-glove. Ensure sleeves are taped to the gloves.[3]

» Respiratory Protection: All work with bromopicrin must be conducted in a certified chemical
fume hood. For emergencies or situations with potential for exposure above acceptable
limits, a self-contained breathing apparatus (SCBA) is required.[2]

Experimental Protocols
4.1. General Handling and Weighing

» Preparation: Before handling, ensure the chemical fume hood is functioning correctly and all
necessary PPE is donned. Have spill containment materials and emergency wash stations
readily accessible.

e Weighing: Due to its volatility and toxicity, weighing should be performed in a ventilated
enclosure. Tare a sealed container, transfer the required amount of bromopicrin into the
container within the fume hood, and then seal it before re-weighing.

4.2. Protocol: Preparation of a Standard Bromopicrin Solution (0.1 M in Dichloromethane)

This protocol describes the preparation of a 0.1 M solution of bromopicrin in dichloromethane
(DCM), a common solvent for organic reactions.

e Materials:
o Bromopicrin
o Anhydrous Dichloromethane (DCM)

o Volumetric flask (e.g., 50 mL) with a ground glass stopper
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o Gastight syringe or a cannula for liquid transfer

o Septum

e Procedure:

o In a chemical fume hood, add approximately 40 mL of anhydrous DCM to a 50 mL
volumetric flask.

o Seal the flask with a septum.

o Carefully draw the required volume of bromopicrin into a gastight syringe. To calculate
the volume, use the density (2.793 g/mL) and molecular weight (297.73 g/mol ). For a 0.1
M solution in 50 mL, you will need 0.149 g of bromopicrin.

o Slowly inject the bromopicrin into the DCM in the volumetric flask through the septum.
o Carefully add anhydrous DCM to the flask until the solution reaches the calibration mark.
o Stopper the flask and gently invert it several times to ensure homogeneity.
o Label the flask clearly with the contents, concentration, date, and your initials.
Safe Storage Procedures
Proper storage of bromopicrin is critical to prevent accidents and degradation of the chemical.
o Container: Store in the original, tightly sealed container.
o Atmosphere: Keep under an inert atmosphere (e.g., argon or nitrogen).[2]

o Location: Store in an explosion-proof refrigerator or a dedicated, well-ventilated, and locked
cabinet for highly toxic substances.[]

¢ Incompatibilities: Store away from sources of ignition, heat, and oxidizing agents.[2]

 Light: Protect from light by storing in an amber-colored bottle or by wrapping the container in
aluminum foil.[2]
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Spill and Emergency Procedures

6.1. Small Spills (in a chemical fume hood)

Evacuate: Alert others in the immediate area.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Absorb: Use absorbent paper to pick up the liquid spill material.[2] Avoid using combustible
absorbents like cellulose-based materials.[2]

Contain: Seal the contaminated absorbent paper and any used PPE in a vapor-tight plastic
bag.[2]

Decontaminate: Wash the contaminated surfaces with a 60-70% ethanol solution, followed

by a thorough wash with soap and water.[2]

Verify: Do not re-enter the area until a safety officer has confirmed it is clean.[2]

6.2. Large Spills or Spills Outside a Fume Hood

Evacuate the entire laboratory immediately.

Activate the emergency alarm.

Call emergency services and the institutional safety office.

Do not attempt to clean up the spill yourself.
6.3. First Aid
 Inhalation: Immediately move the victim to fresh air. Call for immediate medical attention.[2]

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[2]
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e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Procedures

All bromopicrin waste is considered hazardous and must be disposed of following institutional
and local regulations.

7.1. Waste Collection

o Collect all bromopicrin-contaminated waste, including reaction residues, contaminated
solvents, and disposable labware, in a dedicated, clearly labeled, and sealed hazardous
waste container.

« Do not mix bromopicrin waste with other chemical waste streams unless you have
confirmed compatibility.

7.2. Chemical Neutralization Protocol (for small residual amounts)

This protocol outlines a method for the chemical degradation of small amounts of residual
bromopicrin in reaction vessels before final cleaning. This should be performed in a chemical
fume hood with appropriate PPE.

e Reagents:
o 1 M Sodium Hydroxide (NaOH) solution
o Ice bath
e Procedure:
o Cool the reaction vessel containing the residual bromopicrin in an ice bath.

o Slowly and cautiously add a 1 M NaOH solution to the vessel with stirring. An excess of
NaOH should be used to ensure complete reaction. The reaction is exothermic, so
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maintain the temperature below 25 °C.

o Allow the mixture to stir at room temperature for several hours (e.g., overnight) to ensure
complete degradation. The reaction of bromopicrin with hydroxide is expected to yield
less toxic bromide, nitrite, and carbonate salts.

o Before disposal, ensure the pH is neutral (between 6 and 8).

o Dispose of the neutralized solution as aqueous hazardous waste according to your
institution's guidelines.

Diagrams
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Safe Handling and Disposal Workflow for Bromopicrin

Preparation

Don Appropriate PPE
(Face shield, lab coat, double gloves)

l

Verify Fume Hood Function

l

Locate Emergency Equipment

Handling

Weigh in Ventilated Enclosure

l

Use Gastight Syringe/Cannula

l

Conduct Reaction in Fume Hood

Storage Disposal
Tightly Sealed Container Collect in Labeled Waste Container
Explosion-Proof Refrigerator Neutralize Residual Amounts
Inert Atmosphere, Protect from Light Dispose via Institutional Waste Program
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Caption: Workflow for the safe handling and disposal of bromopicrin.
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Bromopicrin Spill Response Workflow
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Caption: Decision workflow for responding to a bromopicrin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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